5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H15N3O7/c1-23-10-6-8(7-11(24-2)13(10)25-3)4-5-9-12(18(21)22)14(19)17-15(20)16-9/h4-7H,1-3H3,(H2,16,17,19,20)/b5-4+
• InChI Key: LMTRFPOGEMWVGE-SNAWJCMRSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Molecular Formula: C15H15N3O7
• Molecular Weight: 349.29 g/mol

Description

5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione is a complex organic compound featuring a pyrimidine ring substituted with a nitro group and a trimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3,4,5-trimethoxybenzaldehyde and 5-nitro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine.

Condensation Reaction: The key step involves a condensation reaction between 3,4,5-trimethoxybenzaldehyde and 5-nitro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction is typically carried out in a suitable solvent like ethanol or methanol under reflux conditions.

Purification: The crude product is purified by recrystallization from an appropriate solvent to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to achieve higher yields and scalability. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or sodium borohydride.

Substitution: The trimethoxyphenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst and sodium borohydride (NaBH4).

Substitution: Electrophilic aromatic substitution reactions typically use reagents like nitric acid (HNO3) for nitration and halogens (e.g., bromine, chlorine) for halogenation.

Major Products

Oxidation: Formation of nitroso derivatives or other oxidized products.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted trimethoxyphenyl derivatives.

Scientific Research Applications

5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an anti-cancer agent due to its ability to inhibit key enzymes and proteins involved in cancer cell proliferation.

Materials Science: The compound’s unique structural features make it a candidate for use in organic electronics and optoelectronic devices.

Biological Research: It is used as a probe to study various biological pathways and interactions, particularly those involving the trimethoxyphenyl group.

Industrial Applications:

Mechanism of Action

The mechanism of action of 5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and proteins such as tubulin, heat shock protein 90 (Hsp90), and thioredoxin reductase (TrxR).

Pathways Involved: It disrupts key cellular pathways involved in cell division and survival, leading to apoptosis (programmed cell death) in cancer cells.

Comparison with Similar Compounds

Similar Compounds

Colchicine: An anti-gout agent that also inhibits tubulin polymerization.

Podophyllotoxin: Used for the treatment of external genital warts.

Combretastatin: A potent microtubule targeting agent.

Uniqueness

5-nitro-6-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrimidine-2,4-dione is unique due to its combination of a nitro group and a trimethoxyphenyl group, which imparts distinct chemical and biological properties.